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Compound of Interest

Compound Name: Biotin-DADOO TFA

Cat. No.: B3340040 Get Quote

In-Depth Technical Guide: Biotin-DADOO TFA
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Biotin-DADOO TFA, a versatile biotinylating

reagent. It covers essential safety and handling information, physicochemical properties, and

detailed experimental applications to support its effective and safe use in research and

development.

Introduction
Biotin-DADOO TFA (Trifluoroacetic acid) is a chemical reagent used to attach a biotin label to

other molecules, a process known as biotinylation.[1][2] This technique is widely employed in

various life science research applications, including immunoassays, protein-protein interaction

studies, and affinity chromatography. The DADOO (diaminodioxaoctane) linker arm provides

spacing to minimize steric hindrance when the biotinylated molecule interacts with avidin or

streptavidin.

Safety Data and Handling
While a comprehensive safety profile for Biotin-DADOO TFA is not fully established, the

available data from safety data sheets (SDS) and related compounds indicate the need for

careful handling.
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Hazard Identification
The GHS hazard classification for Biotin-DADOO TFA is largely unavailable. However, as

with any chemical reagent, it should be handled with care, assuming potential for skin and

eye irritation.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids. Consult a

physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Handling and Storage
Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Avoid formation of dust and aerosols.

Storage: Store in a tightly sealed container in a cool, dry place. The recommended storage

temperature is typically -20°C.[3][4]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat.
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Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate.

Physicochemical Properties
The following table summarizes the known physical and chemical properties of Biotin-DADOO

and its TFA salt.

Property Value Reference

CAS Number
194920-57-5 (TFA salt);

138529-46-1 (base)
[3][5]

Molecular Formula
C18H31F3N4O6S (TFA salt);

C16H30N4O4S (base)
[3][5]

Molecular Weight
488.52 g/mol (TFA salt);

374.51 g/mol (base)
[3][5]

Purity ≥98% [5]

Topological Polar Surface Area 114.71 Å² [5]

Hydrogen Bond Donors 4 [5]

Hydrogen Bond Acceptors 6 [5]

Rotatable Bonds 13 [5]

LogP -0.1797 [5]

Experimental Protocols and Applications
Biotin-DADOO TFA is a valuable tool for a variety of biochemical applications. Below are

detailed protocols for its use in synthesizing biotin-estradiol conjugates and a general workflow

for its application in Enzyme-Linked Immunosorbent Assays (ELISA).

Synthesis of a Biotin-Estradiol Conjugate
This protocol is adapted from the synthesis of a similar biotin-estradiol conjugate for use in

immunoassays.[6][7][8]
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Objective: To covalently link Biotin-DADOO to estradiol for use as a tracer in competitive

immunoassays.

Materials:

Biotin-DADOO TFA

Estradiol derivative with a reactive group (e.g., a carboxyl or amino group)

Coupling agents (e.g., EDC/NHS for carboxyl groups)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reaction buffer (e.g., Phosphate Buffered Saline, pH 7.4)

Purification system (e.g., High-Performance Liquid Chromatography - HPLC)

Procedure:

Activation of Estradiol (if carboxylated):

Dissolve the carboxylated estradiol derivative in anhydrous DMF.

Add N-hydroxysuccinimide (NHS) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC) in a molar excess.

Stir the reaction at room temperature for 1-4 hours to form the NHS-ester.

Conjugation Reaction:

Dissolve Biotin-DADOO TFA in DMF or DMSO.

Add the activated estradiol-NHS ester solution to the Biotin-DADOO solution.

Add a tertiary amine base (e.g., triethylamine) to neutralize the TFA salt and facilitate the

reaction.

Stir the reaction mixture at room temperature overnight.
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Purification:

Purify the resulting biotin-estradiol conjugate using reverse-phase HPLC.

Monitor the elution profile with a UV detector.

Collect the fractions corresponding to the conjugate.

Characterization:

Confirm the identity and purity of the conjugate using mass spectrometry and NMR

spectroscopy.
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Caption: Workflow for the synthesis of a Biotin-Estradiol conjugate.
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Application in Sandwich ELISA
Biotinylated detection antibodies are commonly used in sandwich ELISAs to enhance signal

amplification through the high-affinity interaction with streptavidin-enzyme conjugates.

Principle: An antigen is captured between two layers of antibodies (capture and detection). The

detection antibody is biotinylated, which then binds to a streptavidin-horseradish peroxidase

(HRP) conjugate. The addition of a substrate results in a measurable color change.

General Workflow:

Coating: A 96-well plate is coated with a capture antibody specific for the target antigen.

Blocking: Non-specific binding sites on the plate are blocked with a blocking buffer (e.g., BSA

in PBS).

Sample Incubation: The sample containing the antigen is added to the wells.

Detection Antibody Incubation: A biotinylated detection antibody (e.g., using Biotin-DADOO
TFA for biotinylation) specific to a different epitope on the antigen is added.

Streptavidin-HRP Incubation: A streptavidin-HRP conjugate is added, which binds to the

biotin on the detection antibody.

Substrate Addition: A chromogenic substrate for HRP (e.g., TMB) is added.

Signal Detection: The reaction is stopped, and the absorbance is measured, which is

proportional to the amount of antigen present.[9][10][11]
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Sandwich ELISA Workflow
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Caption: General workflow of a sandwich ELISA using a biotinylated detection antibody.

Application in Protein-Protein Interaction Studies
(BioID)
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Proximity-dependent biotin identification (BioID) is a powerful technique to identify proteins that

are in close proximity to a protein of interest (the "bait") within a living cell.[12][13][14][15] This

method utilizes a promiscuous biotin ligase fused to the bait protein, which biotinylates nearby

proteins. While Biotin-DADOO TFA is a chemical biotinylating agent, the principles of biotin

detection are central to this workflow.

Logical Relationship for Protein Interaction Discovery:

The core logic of BioID involves expressing a fusion protein (Bait-Biotin Ligase), inducing

biotinylation of proximal proteins, enriching these biotinylated proteins, and identifying them by

mass spectrometry.
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Caption: Logical workflow for proximity-dependent biotin identification (BioID).
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Conclusion
Biotin-DADOO TFA is a valuable reagent for researchers in various fields of life science. Its

ability to introduce a biotin label with a spacer arm facilitates numerous applications, from

immunoassays to advanced proteomics. Adherence to proper safety and handling procedures

is crucial. The provided protocols and workflows serve as a guide for the effective

implementation of this reagent in experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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